Cas no 1367863-55-5 (2-ethylpyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 2-ethylpyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 1367863-55-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD26777948
• CID: 5606144
• PubChem ID: 82271883
• Update Time: 2025-07-20

2-ethylpyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8935060
• 2-ethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 1367863-55-5
• 2-ethylpyrazolo1,5-apyrimidine-3-carboxylic acid

• MDL： MFCD26777948
• Inchi： 1S/C9H9N3O2/c1-2-6-7(9(13)14)8-10-4-3-5-12(8)11-6/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： SUEMNAMDLWHEAN-UHFFFAOYSA-N
• SMILES： OC(C1=C2N=CC=CN2N=C1CC)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-ethylpyrazolo1,5-apyrimidine-3-carboxylic acid

Recent Advances in the Study of 2-Ethylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid (CAS: 1367863-55-5)

The compound 2-ethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS: 1367863-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold is of particular interest owing to its structural versatility, which allows for the modulation of various biological targets. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, making it a promising candidate for further investigation.

One of the key areas of research has been the optimization of synthetic routes for 2-ethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic pathway that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence involving condensation, cyclization, and carboxylation, achieving an overall yield of 78%. This advancement is critical for facilitating large-scale production and further pharmacological evaluation.

In addition to synthetic improvements, the pharmacological profile of 2-ethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been a focus of recent investigations. Preliminary in vitro studies have demonstrated its inhibitory activity against several kinase enzymes, including cyclin-dependent kinases (CDKs) and Aurora kinases, which are implicated in cancer progression. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors with potential anticancer applications.

Further mechanistic studies have elucidated the binding interactions of 2-ethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid with its target proteins. X-ray crystallography and molecular docking analyses revealed that the compound forms hydrogen bonds and hydrophobic interactions with key residues in the ATP-binding pocket of CDK2. This structural insight provides a foundation for the rational design of derivatives with enhanced potency and selectivity.

Beyond oncology, recent research has explored the compound's potential in other therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity as a modulator of GABA_A receptors, indicating possible applications in neurological disorders such as anxiety and epilepsy. The study highlighted the compound's ability to allosterically enhance GABAergic signaling, offering a new avenue for the development of non-benzodiazepine anxiolytics.

Despite these promising findings, challenges remain in the development of 2-ethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Nevertheless, the compound's diverse biological activities and synthetic accessibility position it as a valuable tool for chemical biology and drug discovery.

In conclusion, recent advancements in the study of 2-ethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS: 1367863-55-5) underscore its potential as a versatile scaffold for medicinal chemistry. Ongoing research efforts are expected to yield deeper insights into its mechanisms of action and therapeutic applications, paving the way for the development of novel drugs targeting a range of diseases.